1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine

• IUPAC Name: 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]pyrazol-3-amine
• InChI: InChI=1S/C12H9F6N3/c13-11(14,15)8-3-7(4-9(5-8)12(16,17)18)6-21-2-1-10(19)20-21/h1-5H,6H2,(H2,19,20)
• InChI Key: YWBRXHTYLKFTMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1N)CC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H9F6N3
• Molecular Weight: 309.21 g/mol

Description

“1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine” is a pyrazole derivative. Pyrazole derivatives are known for their wide range of biological activities. This compound, in particular, has been studied for its potential as a growth inhibitor of drug-resistant bacteria.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine”, involves the design and antimicrobial studies of novel pyrazole derivatives. The synthesized compounds have shown potent growth inhibition of planktonic Gram-positive bacteria.

Molecular Structure Analysis

The molecular structure of “1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine” includes a pyrazole ring substituted with a 3,5-bis(trifluoromethyl)phenyl group and a methyl group. The InChI code for this compound is provided.

Scientific Research Applications

Antimicrobial Applications

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Drug Discovery

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Inhibiting 5-Hydroxytryptamine Uptake

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Organic Transformations

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Future Directions

The future directions for “1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine” could involve further studies on its antimicrobial properties, particularly against drug-resistant bacteria. Additionally, its potential applications in other areas of medicine and pharmacology could be explored.

Mechanism of Action

Target of Action

Compounds with similar structures, such as n,n′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea, have been used as organocatalysts in organic chemistry . They are known to activate substrates and stabilize partially developing negative charges (e.g., oxyanions) in the transition states .

Mode of Action

Similar compounds have been shown to activate substrates and subsequently stabilize partially developing negative charges in the transition states, employing explicit double hydrogen bonding . This suggests that our compound might interact with its targets in a similar manner.

Biochemical Pathways

Similar compounds have been used extensively in promoting organic transformations , suggesting that this compound might also influence various biochemical pathways.

Result of Action

Similar compounds have been found to be potent growth inhibitors of planktonic gram-positive bacteria , suggesting that this compound might have similar effects.

Action Environment

It is known that environmental factors can significantly influence the action of similar compounds .